Cas no 1563532-94-4 (2-bromo-3-(piperidin-1-yl)pyridine)

• Product Name: 2-bromo-3-(piperidin-1-yl)pyridine
• CAS No: 1563532-94-4
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD26405402
• CID: 4606276
• PubChem ID: 124700995
• Update Time: 2025-06-15

2-bromo-3-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(PIPERIDIN-1-YL)PYRIDINE
• Pyridine, 2-bromo-3-(1-piperidinyl)-
• 2-bromo-3-(piperidin-1-yl)pyridine

• MDL： MFCD26405402
• Inchi： 1S/C10H13BrN2/c11-10-9(5-4-6-12-10)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2
• InChI Key： YOVUJQDOXJSMCV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1N1CCCCC1

Additional information on 2-bromo-3-(piperidin-1-yl)pyridine

Comprehensive Overview of 2-Bromo-3-(piperidin-1-yl)pyridine (CAS No. 1563532-94-4): Properties, Applications, and Industry Insights

2-Bromo-3-(piperidin-1-yl)pyridine (CAS No. 1563532-94-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a piperidine substituent, making it a versatile intermediate for synthesizing complex molecules. With the growing demand for drug discovery and crop protection agents, this compound's unique structural properties position it as a valuable building block in modern organic chemistry.

The molecular structure of 2-bromo-3-(piperidin-1-yl)pyridine combines electron-rich (piperidine) and electron-deficient (bromopyridine) moieties, enabling diverse reactivity patterns. Researchers particularly value its selective functionalization potential at the 2- and 5-positions of the pyridine ring, which aligns with current trends in fragment-based drug design and medicinal chemistry optimization. Recent publications highlight its utility in constructing kinase inhibitors and GPCR-targeting compounds, addressing therapeutic areas like oncology and CNS disorders.

From a synthetic chemistry perspective, CAS 1563532-94-4 demonstrates excellent stability under standard storage conditions while maintaining sufficient reactivity for cross-coupling reactions. This balance makes it ideal for high-throughput screening applications and combinatorial chemistry approaches. The compound's lipophilicity profile (calculated LogP ≈ 2.8) and molecular weight (241.12 g/mol) fall within desirable ranges for lead compound development, as evidenced by its increasing appearance in patent literature.

Environmental and regulatory considerations for 2-bromo-3-(piperidin-1-yl)pyridine reflect current industry priorities. The compound's biodegradation potential and ecotoxicological profile have become focal points for sustainable chemistry initiatives. Analytical methods like HPLC purity testing (typically >98%) and LC-MS characterization ensure quality control for research applications. These factors contribute to its adoption in green chemistry workflows and benign-by-design strategies.

Market intelligence indicates rising demand for 1563532-94-4 among contract research organizations and academic laboratories. The compound's applications extend to material science, where it serves as a precursor for organic electronic materials and coordination complexes. This multidisciplinary utility underscores the importance of reliable chemical sourcing and supply chain transparency – key concerns for modern researchers.

Technological advancements in catalytic bromination and amine coupling have improved the commercial viability of 2-bromo-3-(piperidin-1-yl)pyridine. Process chemistry innovations now enable kilogram-scale production with reduced environmental footprint, addressing the pharmaceutical industry's push toward sustainable manufacturing. These developments coincide with growing interest in structure-activity relationship studies and molecular docking simulations that utilize this scaffold.

Quality specifications for CAS 1563532-94-4 typically include rigorous controls for residual solvents, heavy metal content, and isomeric purity. These parameters are critical for researchers investigating structure-property relationships or developing analytical reference standards. The compound's NMR fingerprint (characteristic signals at δ 8.2-8.4 ppm for pyridine protons) provides additional quality verification.

Emerging applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design have expanded the relevance of 2-bromo-3-(piperidin-1-yl)pyridine. Its ability to serve as a versatile synthetic handle for click chemistry and bioorthogonal reactions aligns with cutting-edge chemical biology approaches. These developments position the compound at the intersection of small molecule therapeutics and targeted protein degradation technologies.

Storage and handling protocols emphasize protection from moisture sensitivity and light exposure, with recommended storage under inert atmosphere at 2-8°C. These precautions maintain the compound's stability for long-term research projects and ensure reproducible results in catalytic applications. Proper waste disposal procedures according to local regulations complete the responsible use framework for this research chemical.

The future outlook for 2-bromo-3-(piperidin-1-yl)pyridine appears promising, with anticipated growth in preclinical research applications and specialty chemical markets. Ongoing studies exploring its metabolic stability and ADME properties may further validate its role in pharmacophore development. As synthetic methodologies advance, this compound will likely see expanded use in parallel synthesis and library generation for drug discovery campaigns.